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Compound of Interest

Compound Name: USP30 inhibitor 11

Cat. No.: B2526575 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
USP30 inhibitor 11 is a potent and selective inhibitor of Ubiquitin Specific Peptidase 30

(USP30), a deubiquitinating enzyme located on the outer mitochondrial membrane.[1] USP30

plays a role in regulating mitochondrial morphology and mitophagy, and its inhibition is a

subject of study in cancer and conditions involving mitochondrial dysfunction.[1][2][3] Proper

preparation of a stock solution for this small molecule inhibitor is critical for accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of USP30 inhibitor 11 stock solutions.

Quantitative Data Summary
A summary of the key quantitative data for USP30 inhibitor 11 is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C₁₇H₁₆N₆O₂S [2][4]

Molecular Weight 368.41 g/mol [5][2][4]

CAS Number 2067332-64-1 [5][1][2]

IC₅₀ 0.01 µM [5][1][3]

Solubility in DMSO ≥ 20 mg/mL (54.29 mM) [2]

Appearance Powder [5][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of USP30 inhibitor 11 in

Dimethyl Sulfoxide (DMSO).

Materials:

USP30 inhibitor 11 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[2]

Pipettes and sterile, nuclease-free pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of USP30 inhibitor 11 powder to

room temperature to prevent condensation of moisture. Gently tap the vial to ensure all the
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powder is at the bottom.

Weighing the Inhibitor: Carefully weigh the desired amount of USP30 inhibitor 11 powder in

a sterile microcentrifuge tube using a calibrated analytical balance. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 0.3684 mg of the inhibitor (Molecular Weight =

368.41 g/mol ).

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 368.41 g/mol = 0.00036841 g = 0.36841 mg

Adding the Solvent: Add the calculated volume of DMSO to the microcentrifuge tube

containing the inhibitor powder. For the example above, add 1 mL of DMSO.

Dissolving the Inhibitor: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. If the compound does not dissolve easily, sonication is recommended

to aid dissolution.[2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the inhibitor, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[2]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months

or 1 year) or at -20°C for shorter-term storage (up to 1 month).[1] For very short-term use

(within 2 weeks), aliquots can be stored at 4°C.[5] Always refer to the manufacturer's

datasheet for specific storage recommendations.

Preparation of Working Solutions:

For cell-based experiments, the concentrated DMSO stock solution needs to be further diluted

in an aqueous medium such as cell culture medium or phosphate-buffered saline (PBS).[2]

To prevent precipitation of the inhibitor, it is advisable to perform serial dilutions in DMSO first

before the final dilution into the aqueous medium.[6]

The final concentration of DMSO in cell culture should typically not exceed 0.1% to avoid

solvent-induced cytotoxicity.[2] A vehicle control (medium with the same final concentration of
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DMSO) should always be included in experiments.[6]

If precipitation occurs upon dilution in aqueous media, pre-warming the stock solution and

the culture medium to 37°C may help.[2]

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: A diagram illustrating the role of USP30 in mitophagy and its inhibition by USP30
inhibitor 11.
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USP30 Inhibitor 11 Stock Solution Workflow
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Caption: Experimental workflow for preparing USP30 inhibitor 11 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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